Cas no 54278-87-4 (Spiro[cyclohexane-1,6'-pregnane](9CI))

• Product Name: Spiro[cyclohexane-1,6'-pregnane](9CI)
• CAS No: 54278-87-4
• MF: C₂₆H₄₄
• MW: 356.627568244934
• CID: 380212
• PubChem ID: 71367058
• Update Time: 2025-04-19

Spiro[cyclohexane-1,6'-pregnane](9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclohexane-1,6'-pregnane](9CI)
• (8S,9S,10R,13R,14S,17S)-17-ethyl-10,13-dimethylspiro[1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-6,1'-cyclohexane]
• [8'S-(8'a,9'b,10'a,13'a,14'b,17'a)]-17'-Ethylhexadecahydro-10',13'-dimethylspiro[cyclohexane-1,6'-[6H]cyclopenta[a]phenanthrene]
• Spiro[cyclohexane-1,6'-[6H]cyclopenta[a]phenanthrene],17'-ethylhexadecahydro-10',13'-dimethyl-, [8'S-(8'a,9'b,10'a,13'a,14'b,17'a)]-
• Spiro[cyclohexane-1,6'-[6H]cyclopenta[a]phenanthrene],spiro[cyclohexane-1,6'-pregnane] deriv.
• 54278-87-4
• DTXSID20790279
• (8'S,9'S,10'R,13'R,14'S,17'S)-17'-Ethyl-10',13'-dimethylhexadecahydrospiro[cyclohexane-1,6'-cyclopenta[a]phenanthrene]

• Inchi： 1S/C26H44/c1-4-19-11-12-21-20-18-26(15-7-5-8-16-26)23-10-6-9-14-25(23,3)22(20)13-17-24(19,21)2/h19-23H,4-18H2,1-3H3/t19-,20-,21-,22-,23?,24+,25+/m0/s1
• InChI Key： GYWGUWXIJFAJDF-UGJFUELLSA-N
• SMILES： [C@@H]12CC3(CCCCC3)C3CCCC[C@]3(C)[C@H]1CC[C@]1(C)[C@@H](CC)CC[C@@H]21

Computed Properties

• Exact Mass: 356.34452
• Monoisotopic Mass: 356.344301404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0